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Compound of Interest

Compound Name: 10(2)-Nonadecenoyl chloride

Cat. No.: B8260759

For researchers, scientists, and drug development professionals, this document provides a
technical overview of (Z)-10-Nonadecenoyl chloride, including its commercial availability,
potential research applications, and relevant experimental frameworks. Due to the limited
specific literature on this compound, this guide also incorporates data from its corresponding
fatty acid, (Z)-10-Nonadecenoic acid, to infer its potential biological significance and use.

Commercial Availability

(2)-10-Nonadecenoyl chloride is a specialized chemical available from a limited number of
suppliers. The following table summarizes the currently identified commercial sources.
Researchers are advised to contact the suppliers directly for the most up-to-date pricing and
availability.

. Product CAS . Available ]
Supplier Purity . Price
Number Number Quantities
Contact Contact
Larodan 46-1901 95548-27-9 >99%][1] ) .
Supplier Supplier
INDOFINE
Chemical 46-1901 95548-27-9 >99% 100 mg $556.00
Company

Chemical and Physical Properties
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Property Value
Molecular Formula C19H35CIO
Molecular Weight 314.93 g/mol
Appearance Liquid
Storage Conditions Store at -20°C

Potential Research Applications

(2)-10-Nonadecenoyl chloride, as an acyl chloride derivative of (Z)-10-Nonadecenoic acid, is
primarily used in the chemical synthesis of molecules containing the (Z)-10-nonadecenoyl
group. This allows for the creation of probes, modified lipids, and other derivatives to study the
biological roles of its parent fatty acid.

The biological activities of (Z)-10-Nonadecenoic acid suggest several research avenues:

e Oncology Research: (Z)-10-Nonadecenoic acid has been reported to inhibit the proliferation
of HL-60 cells and to suppress the DNA binding activity of the p53 tumor suppressor protein.
[2] (Z2)-10-Nonadecenoyl chloride could be used to synthesize targeted probes to investigate

these mechanisms further.

e Immunology and Inflammation: The parent fatty acid has been shown to prevent the
production of tumor necrosis factor (TNF) in mouse macrophages induced by
lipopolysaccharide (LPS).[2] This suggests a potential role in modulating inflammatory
pathways.

e Metabolomics and Lipidomics: As a C19:1 monounsaturated fatty acid, (Z)-10-Nonadecenoic
acid is a component of the human metabolome and is found in blood and feces.[3] Its
chloride derivative can be used to create standards for mass spectrometry-based lipidomics
or to synthesize modified lipids for tracing metabolic pathways.

Experimental Protocols

While specific published protocols for (Z)-10-Nonadecenoyl chloride are scarce, a common
application for such a reagent is the acylation of amino acids or other biomolecules. The
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following is a representative protocol for the synthesis of an N-acyl amino acid.
Protocol: Synthesis of N-((Z)-10-Nonadecenoyl)glycine
Materials:

e (Z2)-10-Nonadecenoyl chloride

e Glycine

e Sodium bicarbonate (NaHCO3)

e Dichloromethane (DCM)

e Saturated aqueous sodium chloride (brine)

e Anhydrous magnesium sulfate (MgSO4)

e Rotary evaporator

o Standard laboratory glassware

o Magnetic stirrer and stir bar

Procedure:

o Dissolution of Glycine: In a round-bottom flask, dissolve glycine (1.0 equivalent)ina 1 M
aqueous solution of sodium bicarbonate. The volume should be sufficient to fully dissolve the
glycine.

o Preparation of Acyl Chloride Solution: In a separate, dry flask, dissolve (Z)-10-Nonadecenoyl
chloride (1.1 equivalents) in dichloromethane.

» Acylation Reaction: Cool the glycine solution to 0°C in an ice bath. While stirring vigorously,
add the (Z)-10-Nonadecenoyl chloride solution dropwise to the glycine solution.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).
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o Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Acidify
the aqueous layer with 1 M HCI to a pH of approximately 2.

» Extraction: Extract the aqueous layer three times with dichloromethane.

e Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator to yield the crude N-((Z)-10-Nonadecenoyl)glycine.

Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations
Generalized Fatty Acid Signaling Pathway

The diagram below illustrates a generalized signaling pathway for a fatty acid, highlighting
potential points of influence for a molecule like (Z)-10-Nonadecenoic acid, which has been
shown to affect cell proliferation and p53 activity.
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Caption: Generalized fatty acid signaling pathway.

Experimental Workflow for Synthesis and Analysis

This workflow outlines the key steps from the use of (Z)-10-Nonadecenoyl chloride in a
synthesis to the final analysis of the product.
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Caption: Workflow for N-acyl compound synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (Z2)-10-
Nonadecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8260759#commercial-suppliers-of-z-10-
nonadecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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